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Compound of Interest

Compound Name:
2-Bromo-3-methoxyphenacyl

bromide

CAS No.: 1427431-36-4

Cat. No.: B3039974 Get Quote

Technical Guide for Drug Development & Chemical
Synthesis[1]
Part 1: Chemical Identity & Scope of Analysis[1]
Editorial Note on Nomenclature: The term "2-Bromo-3-methoxyphenacyl bromide" is a non-

standard hybrid name. In chemical nomenclature, "phenacyl bromide" implies an

-bromine on the acetyl group.[1] The prefix "2-Bromo" usually refers to this same

-position in IUPAC naming (2-bromoacetophenone), while "3-methoxy" refers to the meta-
position on the benzene ring.[1]

Target Compound: 2-Bromo-1-(3-methoxyphenyl)ethan-1-one[1][2]

Common Synonym: 3'-Methoxyphenacyl bromide[1][2][3][4][5]

CAS Number: 5000-65-7[1][3][6]

Molecular Formula:

[1][3][6]

Molecular Weight: 229.07 g/mol [1][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3039974?utm_src=pdf-interest
https://www.benchchem.com/product/b3039974?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vonoprazan
https://en.wikipedia.org/wiki/Vonoprazan
https://en.wikipedia.org/wiki/Vonoprazan
https://www.chemrio.com/shop/product/2-bromo-3-methoxyacetophenone-3-methoxyphenacyl-bromide-2-bromo-1-3-methoxyphenyl-ethanone-3-bromoacetyl-anisole-2-bromo-3-methoxyacetophenone-2-bromo-1-3-methoxyphenyl-ethanone-59510
https://en.wikipedia.org/wiki/Vonoprazan
https://www.chemrio.com/shop/product/2-bromo-3-methoxyacetophenone-3-methoxyphenacyl-bromide-2-bromo-1-3-methoxyphenyl-ethanone-3-bromoacetyl-anisole-2-bromo-3-methoxyacetophenone-2-bromo-1-3-methoxyphenyl-ethanone-59510
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://www.fishersci.ca/shop/products/2-bromo-3-methoxyacetophenone-98-thermo-scientific/p-7080952
https://www.fishersci.co.uk/shop/products/2-bromo-3-methoxyacetophenone-97-thermo-scientific/10695582
https://en.wikipedia.org/wiki/Vonoprazan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://en.wikipedia.org/wiki/Vonoprazan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://en.wikipedia.org/wiki/Vonoprazan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5000657&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide focuses on CAS 5000-65-7, a potent alkylating agent and lachrymator used

frequently as an intermediate in the synthesis of heterocycles (e.g., indoles, imidazoles) and

pharmaceutical targets.[1]

Part 2: GHS Hazard Classification (29 CFR
1910.1200)[1]
The core hazard of 3'-methoxyphenacyl bromide stems from its high electrophilicity.[1] It is an

-haloketone, a class of compounds historically used as chemical warfare agents (tear gas) due
to their ability to alkylate sensory nerve receptors.[1]

Summary of Hazards
Hazard Category GHS Class H-Code Hazard Statement

Skin

Corrosion/Irritation
Category 1B H314

Causes severe skin

burns and eye

damage.[1][5]

Serious Eye Damage Category 1 H318

Causes serious eye

damage (irreversible).

[1]

Acute Toxicity (Oral) Category 4 H302
Harmful if swallowed.

[1][5]

STOT - Single

Exposure
Category 3 H335

May cause respiratory

irritation.[1]

Special Hazard Lachrymator N/A

Extremely irritating to

eyes and mucous

membranes at low

concentrations.[1]

Decision Logic: Hazard Cascade
The following diagram illustrates the logical flow from chemical structure to biological hazard,

necessitating specific GHS classifications.
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Figure 1: Structural basis of GHS classification.[1] The

-bromine confers alkylating potential, leading to TRPA1 activation (lachrymation) and tissue
necrosis (corrosion).[1]

Part 3: Toxicological Mechanisms & Causality[1]
The Lachrymatory Mechanism (TRPA1 Activation)
Unlike simple acids that burn via proton donation, phenacyl bromides act as irreversible

electrophiles.[1]

Target: The Transient Receptor Potential Ankyrin 1 (TRPA1) cation channel, located on

nociceptive (pain-sensing) neurons.[1]
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Mechanism: The

-carbon of the phenacyl bromide undergoes nucleophilic attack by the thiol (-SH) group of
cysteine residues within the TRPA1 channel.[1]

Result: This covalent modification locks the channel open, causing a massive influx of

ions.[1] The brain interprets this signal as intense burning pain, triggering the lachrymatory
reflex (tearing) and blepharospasm (eyelid closure).[1]

Corrosivity & Cytotoxicity
The same alkylation mechanism applies to general cellular proteins.[1] Upon contact with skin

or eyes, the compound rapidly alkylates membrane proteins, leading to:

Disruption of cellular integrity.[1]

Coagulative necrosis (tissue death).[1]

Delayed healing due to the persistence of the alkylated adducts.[1]

Part 4: Safe Handling & Containment Strategy
Trustworthiness Protocol: Safety relies on Engineering Controls first, followed by PPE.[1] Do

not rely solely on a fume hood if the sash is compromised.[1]

Engineering Controls[1]
Primary Barrier: All weighing and manipulation must occur inside a certified chemical fume

hood operating at face velocity >100 fpm.[1]

Secondary Containment: Use a spill tray inside the hood to contain the powder.[1]

Balance Enclosure: If a balance is not available inside the hood, use a portable ductless

enclosure or transfer the solid in a tared, closed vial.[1]

Personal Protective Equipment (PPE) Matrix
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PPE Type Specification Rationale

Gloves (Primary)
Nitrile (Double layer) or Silver

Shield®

Standard nitrile offers short-

term splash protection.[1]

Silver Shield (laminate)

prevents permeation of

organobromides.[1]

Eye Protection Chemical Goggles

Safety glasses are insufficient.

[1] Goggles seal the eyes

against lachrymatory vapors.

[1]

Respiratory Full-face Respirator (OV/AG)

Required only if working

outside a hood (e.g., spill

cleanup).[1] Cartridges:

Organic Vapor/Acid Gas.[1]

Body Lab Coat + Apron

Chemical-resistant apron

recommended for large scale

(>10g) handling.[1]

Decontamination & Waste Protocol
The "Quench" Principle: To neutralize a phenacyl bromide, you must destroy the electrophilic

site using a soft nucleophile.[1]

Decon Solution: 10% Sodium Thiosulfate (

) or a mixture of Ethanol/Water/Ammonia.[1]

Reaction:

[1]

Validation: The lachrymatory effect disappears rapidly upon successful quenching.[1]

Experimental Workflow: Synthesis & Handling
The following diagram outlines a self-validating workflow to minimize exposure risks.
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Figure 2: Operational workflow.[1] Critical control points (Weighing, Quenching) are confined

within the engineering control zone to prevent lachrymator release.

Part 5: Emergency Response
Eye Contact:

Immediate Action: Flush with water for 15 minutes. Do not rub eyes (this exacerbates

corneal abrasion).[1]

Medical: Seek immediate ophthalmological consult. Mention "Alkylating Agent Injury."

Skin Contact:

Immediate Action: Drench with water.[1] Remove contaminated clothing carefully (cut off if

necessary to avoid pulling over face).[1]

Neutralization: Wash with soap and water.[1] Do not use ethanol (may enhance

absorption).[1]

Inhalation:

Immediate Action: Move to fresh air. If breathing is difficult, administer oxygen.[1]

Observation: Monitor for delayed pulmonary edema (fluid in lungs) for 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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